Naproxen (NAP) is an aromatic propionic acid nonsteroidal anti-inflammatory drug, and vortioxetine (VOT) is a novel antidepressant drug. In this study, a new 1 : 1 drug-drug salt of NAP and VOT (namely, NAP-VOT) was designed and synthesized by liquid-assisted grinding and slow evaporation. The obtained salt was characterized by single-crystal X-ray diffraction, powder X-ray diffraction (PXRD), and differential scanning calorimetry (DSC). Single-crystal structure showed that NAP-VOT is a molecular salt. The NAP and VOT molecules in the salt were connected by N-H+⋯O hydrogen bonds between the carbonyl oxygen of NAP and the piperazine group of VOT. In addition, solubility and dissolution rate experiments were performed in water and pH 6.86 phosphate buffers, and the result suggested that salt formation could increase the solubility and dissolution rate of NAP and VOT in water. Furthermore, this study provides a new research idea to solve the problem of drug-drug combination by achieving drug-drug association at the molecular level.

The phase equilibriums of the ternary system KCl-(NH2)2CO-H2O at 303.15 K, 323.15 K, 333.15 K, and 343.15 K were studied using the isothermal dissolution equilibrium method, in which the composition of equilibrium solid phase was determined by Schreinemaker’s wet residue method and X-ray diffraction (XRD) method. It was found that the ternary system is a simple cosaturated system, without the formation of neither double salt nor solid solution. Wilson and NRTL models were employed to correlate in the solubility data of the system at experimental temperatures. The maximum values of RAD and RMSD of the Wilson model were 2.18 × 10−2 and 0.83 and those of the NRTL model were 1.69 × 10−2 and 0.40, respectively. The two models were utilized to forecast solubility data at various temperatures, and the obtained outcomes were in line with the literature data. Based on the experimental solubility data at 343.15 K, the cooling crystallization process of the system was monitored online by focused beam reflectance measurement (FBRM) and particle video microscope (PVM). The crystal products were characterized by XRD, scanning electron microscope (SEM), and energy dispersive spectrometry (EDS). The results showed that the precipitation of (NH2)2CO occurred during the crystallization process, and this was followed by KCl. KCl was formed on the surface of (NH2)2CO crystal. The crystal was a simple mixture containing KCl and (NH2)2CO.

Bacteria develop resistance against antimicrobial drugs, and new remediations are constantly being introduced in the market. Silver and its compounds have strong resistance against different bacteria. The vegetable waste extract-synthesized silver nanoparticles (VWE-AgNPs) have distinct properties and potential applications because of their unique size and morphology. The fundamental purpose of this study was to develop an environment-friendly method for the synthesis of VWE-AgNPs to avoid the use of hazardous chemicals that cause danger to the environment as well as recycling vegetable waste material. The VWE-AgNPs were synthesized by mixing 1 mM AgNO3 solution and VWE at room temperature. The VWE-AgNPs were characterized by UV-visible spectroscopy, FTIR, SEM, and EDX. The synthesized particles showed good antibacterial properties against poultry bacteria Salmonella gallinarum and Salmonella enteritidis (growth reduction of 31 mm and 18 mm at 80 mg/mL AgNPs, respectively). The results demonstrated that VWE-AgNPs inhibited the growth of tested bacterial strains. The fabricated VWE-AgNPs also had the potential to act as a green photocatalyst for degradation of 87.7% of methylene blue (MB) and 90.76% of methyl orange (MO) nearly at 3.25 h and 1 h sunlight exposure time, respectively. The highest antifungal activity, which was determined to be 36.5 mm and 31.8 mm against Alternata sp. and C. albican, was discovered to be in VWE-AgNPs.

The nanostructures synthesized using the green chemistry method have recently attracted the attention of scientists due to their significance in many scientific domains. This work provides an overview of the biosynthesis of zinc oxide (ZnO) nanosheets (NSs) using Phyllanthus emblica plant (PEP) extract. X-ray diffraction analysis (XRD), X-ray photoelectron spectroscopy (XPS), scanning electron microscopy (SEM), and Fourier transform infrared (FTIR) were used to analyze the synthesized ZnO-NSs. Evaluation of the antibacterial activity of biosynthesized ZnO-NSs was performed. ZnO-NSs exhibit effective antibacterial activity against Gram-positive (S. pyogenes and S. aureus) and Gram-negative (S. typhi and E. coli) bacterial strains. S. typhi is the most sensitive microbe towards ZnO-NSs and formed a 21 mm zone of inhibition (ZOI). ZnO-NSs are also tested as a photocatalyst in the degradation of methyl orange (MO) and rhodamine B (RB). The degradation rate of MO was 90%, and RB was 96% after being exposed to UV light for 120 min. The as-synthesized ZnO-NSs exhibited selective dye degradation and showed relatively better photocatalytic activity for positively charged (cationic) dyes. This work could lead to the fabrication of high-yield photocatalysts, which have the potential to degrade textile dyes from aqueous solution.

An increase in water demand for drinking, agriculture, and industries necessitates the treatment of water and wastewater. Among various conventional treatment techniques available, adsorption is found to be one of the most economical and feasible methods. Adsorbents from plant biomass are effective for the removal of organic and inorganic pollutants. Cassava has gained attention among researchers during the past decades due to its plentiful availability and resilient characteristics. Even though cassava contains cyanogenic glucosides as toxins, it is used in industries for development of various products. Cassava stem, rhizome, peel, and bagasse are industrial residues that are generated in abundance. The present review focusses on factors affecting adsorption using cassava residues, adsorbent preparation and activation methods, equilibrium, mass transfer, kinetics, and thermodynamic studies of adsorption.

Protein glycosylation and phosphorylation are two important post-translational modifications and play significant roles in various biological processes. However, both glycoproteins and phosphoproteins are in low abundance in complex samples, which hinders their characterization. In this work, we developed a novel method for the simultaneous adsorption of glycoproteins and phosphoproteins based on solid phase extraction. By virtue of the unique structure of hydrophilic titanium (IV) ion immobilized cotton fiber functionalized with phytic acid (denoted as Ti4+-PA-cotton), glycoproteins, and phosphoproteins could be efficiently enriched in one-step incubation and eluted in sequence. The newly prepared Ti4+-PA-cotton was well characterized, and the adsorption isotherms and kinetics were studied. The maximum adsorption capacities of Ti4+-PA-cotton for β-casein and HRP were 833.3 mg/g and 384.6 mg/g with the adsorption rate of 259.1 and 63.1 mg/g·min. Standard protein mixture of BSA, HRP, and β-casein was used to test the enrichment ability as a proof of concept. The SDS-PAGE results demonstrated that Ti4+-PA-cotton had an excellent enrichment performance and possessed an outstanding application potential in the analysis of glycoproteins and phosphoproteins.

Keeping in view the varying therapeutic attributes of 5-nitrofuran and isatin derivatives, novel 5-nitrofuran‒isatin molecular hybrids (2, 5–7) were synthesized by standard protocols, characterized by various spectroscopic techniques, and eventually evaluated against a group of pathogenic bacteria and fungi. Greater potency against Methicillin-resistant Staphylococcus aureus (MRSA) was exhibited by hybrids 5 and 6 with minimum inhibitory concentration values of 8 and 1 μg/mL, respectively. Cytotoxicity against both human embryonic kidney cells (HEK-293) and human red blood cells (RBCs) was investigated for the hybrids in hand. All hybrids appeared to have good safety; all of them were devoid of cytotoxicity, and none displayed hemolytic activity at the highest test concentration (CC50 and HI10 > 32 μg/mL). To support the postulation that these hybrids would be analogous to drugs containing the 5-nitrofurn ring system, molecular docking was carried out to streamline the binding affinity of the investigated hybrids towards the E. coli nitroreductase (NTR). Compared to the standard drug nitrofurazone, hybrid 6 demonstrated a higher affinity and better binding interactions with the NTR binding pocket. Therefore, it could be concluded that 6 displays its antibacterial action through a mechanism similar to that of nitrofurazone. Nonetheless, further wet investigations are to be conducted to confirm this finding. Encouraged by the well-established anticancer activity of isatin derivatives, 2, 5–7 were assessed for their potential antitumor activity, and they well demonstrated potent inhibitory activity against the human colon cancer cell line HCT 116 (IC50 = 1.62–8.8 μM) with isatin hybrid 3 being the best (IC50 = 1.62 μM). Thus, it is herein reported that these 5-nitrofuran‒isatin molecular hybrids could represent an ideal starting point for future studies to develop potent antimicrobial agents.

Groundwater is a primary drinking, agricultural, domestic, and nondomestic water source in Ethiopia’s Yisr River watershed of the Blue Nile River basin. There has been no systematic investigation of the hydrogeochemical properties of groundwater in the research area. The study investigated the hydrogeochemical parameters of groundwater in the catchment to find out if it is fit for drinking and irrigation. A total of 26 samples of groundwater were collected and analyzed for seventeen parameters, including pH, temperature, EC, TDS, TH, K+, Na+, Ca2+, Mg2+, Fe2+, Cl−, , , , F−, , and . The data were processed and evaluated using integrated hydrogeochemical techniques, including individual ionic signatures, interionic ratios, and multivariate statistical methods, such as multiple correlation analysis, principal component analysis, and hierarchical cluster analysis. The water quality index (WQI) and Na%, PI, RSC, SAR, EC, TDS, and MH were used to judge the quality of water for drinking and irrigation, respectively. The box plot diagram shows the dominant ions in descending order of Ca2+ > Mg2+ > Na+ > K+ and  > Cl- >  >  > F− for cations and anions, respectively. The chemical composition of shallow wells and springs indicates freshwater. At the same time, the deep groundwater wells are brackish. The two-factor loadings (principal component analysis) were used to explain the existence of anthropogenic and geogenic sources. Three clusters are identified in the dendrogram. The third cluster has the most significant linkage distance among all the clusters. This means that the groundwater sample in this cluster is geochemically different from the other two clusters, and that this cluster is made up of only deep wells. Water quality indices showed that water quality ranged from excellent to very poor, with the majority (53.85%) being excellent and 26.9% being good. The results of the calculated indices for agricultural water quality indicated that the water quality in most collected samples was in the good and excellent categories; however, the EC, RSC, MH, and TDS indices in deep groundwater wells were found to be hazardous. The findings of this study are useful for understanding groundwater sustainability for various reasons. However, they are also helpful in supporting water management and protection in the future.

Crude oil emulsions are prevalent in the petroleum industries due to different natural emulsifiers in crude oil. In addition, adding amphiphilic compounds for enhanced oil recovery at high temperatures and pressure under extreme shear stress conditions improved the stability of these emulsions. However, these emulsions are not desirable because they cause different operational problems. Herein, this work aims to synthesize and characterize two novel ionic liquids (ILs) and apply them to the dehydration of water-in-crude oil (W/O) emulsions. For that, tetraethylene glycol (TEG) was reacted with thionyl chloride (TC), yielding dialkyl halide (TEC). After that, TEC was reacted with 4-hexylaniline (HA) or 4-tetradecylaniline (TA) in the presence of sodium carbonate, obtaining the amines TC-HA and TC-TA, respectively. Finally, TC-HA and TC-TA were reacted with acetic acid, yielding the corresponding ionic liquids, THA-IL and TTA-IL. Chemical structure, surface tension (ST), interfacial tension (IFT), thermal stability, and micelle size were investigated using various techniques. The conventional bottle test was used to evaluate the performance of these ILs for dehydration W/O emulsion at different crude oil/brine ratios (ranging from 90/10 to 50/50). The results indicated that the dehydration performance (DP) increased with an increase in IL concentration. In addition, DP improved with increased water contents, reaching 100% for THA-IL and 80% for TTA-IL, respectively, at a crude oil/brine ratio of 50/50. Furthermore, TTA-IL showed higher DP and separated more clear water than THA-IL, which could be linked to its higher ability to reduce IFT due to a longer alkyl chain than THA-IL. The results showed that the synthesized ILs could serve as demulsifiers in the petroleum industry.

We have designed an easy, affordable, and eco-friendly technique for Schiff base preparation of vanillin-coupled piperidine analogues using CuO NPs as a catalyst. Using a green chemistry strategy using copper oxide nanoparticles (CuO NPs) as a catalyst, a unique one-pot synthesis of Schiff base vanillin-linked piperidine derivatives (2, 2a-2j) may be generated, with a potential yield in a short reaction time. The CuO NPs were synthesized with the aloe vera extract. The newly synthesized piperidin-4-ylidene analogues were investigated using FT-IR, NMR (1H, 13C), mass spectra, and elemental analysis. The morphology of piperidine derivatives was studied using XRD and TEM. The compound 2a-2j was evaluated for antibacterial activity against gram +ve and gram −ve bacteria. Compound 2d is exceptionally active against (5.0 μg/mL, E. coli), and 2c is very effective against (4.0 μg/mL, L. plantarum) when compared to reference drug and other Schiff base of vanillin-associated piperidine derivatives. Finally, we concluded the compounds 2c and 2d have strong antibacterial activity and can be used as antibacterial drugs in the future.